Cas no 107551-67-7 (3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid)

3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid structure

107551-67-7 structure

Product Name:3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid

CAS No:107551-67-7

MF:C₁₃H₁₈O₃

MW:222.280224323273

CID:127594

PubChem ID:5463779

Update Time:2025-04-18

3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid
- 3-(3-tert-butyl-4-hydroxyphenyl)propanoic acid
- Benzenepropanoic acid,3-(1,1-dimethylethyl)-4-hydroxy-
- 3-(3-tert-butyl-4-hydroxyphenyl)propionic acid
- BS-49767
- 3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoicacid
- SCHEMBL1537791
- DTXSID20420180
- 3-(3-tert-butyl-4-hydroxyphenyl)-propionic acid
- EC 403-920-4
- CS-0342940
- 107551-67-7
- FZQRSWHPNZTNQQ-UHFFFAOYSA-N
- NS00006451
- 3-(3-tert-butyl-4-hydroxy-phenyl)-propionic acid
- E84595
- DB-338856
- Inchi： 1S/C13H18O3/c1-13(2,3)10-8-9(4-6-11(10)14)5-7-12(15)16/h4,6,8,14H,5,7H2,1-3H3,(H,15,16)
- InChI Key： FZQRSWHPNZTNQQ-UHFFFAOYSA-N
- SMILES： OC1=CC=C(CCC(=O)O)C=C1C(C)(C)C

Computed Properties

Exact Mass: 222.12564
Monoisotopic Mass: 222.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53
LogP: 2.70690

3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Security Information

Hazard Category Code： 22-36
Safety Instruction： 25-26-36
Hazardous Material Identification：
Risk Phrases：22-36
Safety Term：Hazard Codes XnRisk Statements 22-36Safety Statements 25-26-36

3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019108583-5g	3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	5g	$1382.40	2023-09-04
eNovation Chemicals LLC	Y1078944-100mg	3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	100mg	$135	2024-06-07
eNovation Chemicals LLC	Y1078944-250mg	3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	250mg	$195	2024-06-07
eNovation Chemicals LLC	Y1078944-1g	3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	1g	$405	2024-06-07
eNovation Chemicals LLC	Y1220962-1g	3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	1g	$500	2024-06-03
Ambeed	A490842-100mg	3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	100mg	$87.0	2025-02-25
Ambeed	A490842-250mg	3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	250mg	$146.0	2025-02-25
Ambeed	A490842-1g	3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	1g	$395.0	2025-02-25
eNovation Chemicals LLC	Y1220962-5g	3-(3-(tert-butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	5g	$1390	2025-02-19
Aaron	AR007F2S-100mg	3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid	107551-67-7	95%	100mg	$98.00	2025-02-12

3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Related Literature

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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
2. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

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4. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

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